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Compound of Interest

Compound Name: cis-Anethole

Cat. No.: B1224065 Get Quote

An in-depth technical guide to the chemical and physical properties of cis-anethole, tailored for

researchers, scientists, and drug development professionals.

Introduction
Anethole is an organic compound widely used as a flavoring substance and is a derivative of

the aromatic compound allylbenzene.[1] It is found in the essential oils of several plants,

including anise, fennel, and star anise.[1][2] Anethole exists as two geometric isomers: cis-(Z)

and trans-(E). The trans-isomer is the more abundant and stable form found in nature.[3] This

document focuses on the chemical and physical properties of the cis-isomer, cis-anethole.

While both isomers share the same chemical formula, their physical, organoleptic, and

toxicological profiles differ significantly.[3] Notably, cis-anethole is reported to be 10 to 15

times more toxic than trans-anethole.[3][4]

Chemical Properties
cis-Anethole, with the IUPAC name 1-methoxy-4-[(1Z)-prop-1-en-1-yl]benzene, is a

phenylpropanoid.[1][5] It is characterized by a methoxy group and a propenyl group attached to

a benzene ring, with the propenyl group in the cis or (Z) configuration.[6]

Table 1: Chemical Identifiers for cis-Anethole
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Identifier Value

IUPAC Name 1-methoxy-4-[(1Z)-prop-1-en-1-yl]benzene[7]

Synonyms (Z)-Anethole, cis-p-Propenylanisole[5][8]

CAS Number 25679-28-1[3]

Molecular Formula C₁₀H₁₂O[6][9]

Molecular Weight 148.205 g/mol [1][5]

SMILES C(=C\C)\C1=CC=C(OC)C=C1[6]

InChI Key RUVINXPYWBROJD-ARJAWSKDSA-N[6]

cis-Anethole is stable but combustible and incompatible with strong oxidizing agents.[9] It can

undergo isomerization to the more stable trans-anethole, particularly when exposed to UV

radiation or acidic conditions.[10]

Physical Properties
The physical properties of cis-anethole are distinct from its trans-isomer. It is a colorless to

pale yellow liquid at room temperature.[6]

Table 2: Physical and Spectroscopic Properties of cis-Anethole
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Property Value

Appearance Colorless to pale yellow liquid[6]

Odor Sweet, anise-like[6][9]

Melting Point -22.5 °C[3]

Boiling Point 234-237 °C[9]

Density 0.988 g/mL at 25 °C[9]

Refractive Index (n20/D) 1.561[9]

Solubility
Insoluble in water; soluble in ethanol, ether, and

other organic solvents.[3][6]

LogP (Octanol/Water) 3.39[9]

Vapor Pressure 0.069 mmHg at 25 °C (estimated)[11]

Flash Point 195 °F (90.6 °C)[9]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of cis-
anethole are based on standard analytical chemistry techniques.

4.1. Determination of Melting Point

The melting point of cis-anethole can be determined using a standard melting point apparatus

or by differential scanning calorimetry (DSC). In a typical DSC experiment, a small, weighed

sample of the compound is sealed in an aluminum pan. An empty, sealed pan is used as a

reference. Both pans are heated at a constant rate, and the difference in heat flow required to

maintain the sample and reference at the same temperature is measured. The melting point is

identified as the onset temperature of the endothermic peak corresponding to the phase

transition from solid to liquid.

4.2. Determination of Boiling Point
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The boiling point is determined by distillation. A sample of cis-anethole is heated in a

distillation flask. The temperature of the vapor that distills is measured with a thermometer. The

boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding

atmospheric pressure. For more precise measurements, a vacuum distillation setup can be

used to determine the boiling point at reduced pressures.

4.3. Solubility Determination

The solubility of cis-anethole in various solvents can be determined by the shake-flask

method. An excess amount of cis-anethole is added to a known volume of the solvent in a

sealed container. The mixture is agitated at a constant temperature until equilibrium is reached.

The solution is then filtered to remove the undissolved solute, and the concentration of cis-
anethole in the filtrate is determined using a suitable analytical technique, such as UV-Vis

spectroscopy or gas chromatography (GC), by comparing the analytical response to a

calibration curve prepared with known concentrations of the compound.

4.4. Isomer Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

The relative amounts of cis- and trans-anethole in a sample can be quantified using GC-MS. A

sample is injected into the gas chromatograph, where the isomers are separated based on

their different boiling points and interactions with the stationary phase of the GC column. The

separated compounds then enter the mass spectrometer, which provides mass spectra that

can be used for identification by comparison with spectral libraries.[12] Quantification is

achieved by integrating the peak areas of the respective isomers.
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Caption: Experimental workflow for the isolation and characterization of cis-anethole.
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Caption: Isomerization relationship between trans-anethole and cis-anethole.

Safety and Handling
cis-Anethole may cause skin irritation or allergic reactions in sensitive individuals.[6][13] It is

recommended to handle this compound in a well-ventilated area and to use appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[13][14]

In case of skin contact, the affected area should be washed thoroughly with soap and water.

[13] For eye contact, flush with plenty of water for at least 15 minutes.[13] Store in a cool, dry

place away from light and strong oxidizing agents in a tightly sealed container.[9][13]

Conclusion
cis-Anethole is a significant isomer of anethole with distinct chemical and physical properties.

Its lower stability and higher toxicity compared to the trans-isomer are critical considerations for

researchers in the fields of flavor chemistry, toxicology, and drug development. A thorough

understanding of its properties, along with appropriate analytical methods for its identification

and quantification, is essential for its safe handling and use in scientific research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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